
An In-Depth Technical Guide to 2-Iodobenzoyl
Chloride (C₇H₄ClIO)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Iodobenzoyl chloride

CAS No.: 609-67-6

Cat. No.: B1630473

Get Quote

Introduction
2-Iodobenzoyl chloride is a highly reactive acyl halide that serves as a pivotal building block

in modern organic synthesis. Characterized by an iodine atom at the ortho-position to the acyl

chloride group, its unique steric and electronic properties make it a valuable reagent for

introducing the 2-iodobenzoyl moiety into complex molecules. This guide provides an in-depth

analysis of its chemical identity, physicochemical properties, a validated synthesis protocol, key

applications, and critical safety information for researchers and professionals in drug

development and chemical sciences. Its utility spans from the creation of heterocyclic systems

to its sophisticated use as a removable directing group in stereoselective synthesis.

Core Chemical Identity
The fundamental properties of 2-Iodobenzoyl chloride are summarized below, providing the

essential data for its identification and use in a laboratory setting.
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Identifier Value Reference

IUPAC Name 2-iodobenzoyl chloride [1][2]

Molecular Formula C₇H₄ClIO [1][2][3]

Molecular Weight 266.46 g/mol [1][3][4]

CAS Number 609-67-6 [1][3]

EC Number 210-196-1 [1]

SMILES C1=CC=C(C(=C1)C(=O)Cl)I [1][2]

InChIKey
MVIVDSWUOGNODP-

UHFFFAOYSA-N
[1][2][4]

Synonyms
o-Iodobenzoyl chloride,

Benzoyl chloride, 2-iodo-
[1][3][5]

Physicochemical Properties
The physical and chemical characteristics of 2-Iodobenzoyl chloride dictate its handling,

storage, and reaction conditions. It is a moisture-sensitive, low-melting solid that reacts with

water and other nucleophiles.

Property Value Reference

Appearance
White to light yellow crystalline

solid or powder
[1][2][3]

Melting Point 27 - 32 °C (80.6 - 89.6 °F) [1][3][4][6]

Boiling Point
105 - 106 °C (221 - 222.8 °F)

at 1 mmHg
[3][4][6]

Density 1.932 g/cm³ [3][7]

Solubility
Soluble in toluene, ether, and

benzene. Reacts with water.
[3][5][7]

Sensitivity Moisture and light sensitive [3][7]
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The high reactivity of the acyl chloride group makes it an excellent electrophile for reactions

with alcohols, amines, and other nucleophiles. However, this reactivity also necessitates careful

handling under inert and anhydrous conditions to prevent hydrolysis back to the parent

carboxylic acid.

Synthesis and Mechanism
Synthetic Pathway
The most common and straightforward laboratory synthesis of 2-Iodobenzoyl chloride
involves the treatment of 2-Iodobenzoic acid with an excess of a chlorinating agent, typically

thionyl chloride (SOCl₂)[3][7]. The reaction is generally performed at reflux, and the product is

isolated after the removal of excess thionyl chloride and byproducts (HCl and SO₂) by vacuum

distillation or concentration[3][7].

Causality of Reagent Choice
Thionyl chloride is the preferred reagent for this conversion for several key reasons:

High Reactivity: It readily converts carboxylic acids to acyl chlorides.

Gaseous Byproducts: The reaction byproducts, sulfur dioxide (SO₂) and hydrogen chloride

(HCl), are gases. This allows them to be easily removed from the reaction mixture, driving

the equilibrium towards the product according to Le Châtelier's principle.

Solvent and Reagent: Excess thionyl chloride can serve as both a reagent and a solvent. Its

relatively low boiling point (76 °C) facilitates its removal under vacuum post-reaction.

Visualization of Synthesis Workflow
The following diagram illustrates the standard workflow for the preparation of 2-Iodobenzoyl
chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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